Cas no 37673-36-2 (Icosyl 5-oxo-L-prolinate)

Icosyl 5-oxo-L-prolinate structure
Icosyl 5-oxo-L-prolinate structure
Product Name:Icosyl 5-oxo-L-prolinate
CAS No:37673-36-2
MF:C25H47NO3
MW:409.645588159561
CID:317775
PubChem ID:54497170
Update Time:2025-04-19

Icosyl 5-oxo-L-prolinate Chemical and Physical Properties

Names and Identifiers

    • Icosyl 5-oxo-L-prolinate
    • icosyl (2S)-5-oxopyrrolidine-2-carboxylate
    • 37673-36-2
    • DTXSID60191100
    • NS00030251
    • EINECS 253-603-8
    • SCHEMBL8748859
    • Inchi: 1S/C25H47NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22-29-25(28)23-20-21-24(27)26-23/h23H,2-22H2,1H3,(H,26,27)/t23-/m0/s1
    • InChI Key: XZXIMDVKCYRCBQ-QHCPKHFHSA-N
    • SMILES: O(C([C@@H]1CCC(N1)=O)=O)CCCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 409.35581
  • Monoisotopic Mass: 409.35559436g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 21
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.5
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • PSA: 55.4
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